N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H14N2O3S2/c18-22(19,13-3-1-6-16-9-13)17-10-14(12-5-8-21-11-12)15-4-2-7-20-15/h1-9,11,14,17H,10H2
• InChI Key: GZGPPMDGZFGECT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C15H14N2O3S2
• Molecular Weight: 334.4 g/mol

Description

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide, also known as FTS, is a chemical compound that has been extensively studied for its potential applications in scientific research. FTS is a sulfonamide-based compound that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Reactions

The synthesis of novel pyridine and naphthyridine derivatives, including structures related to N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]pyridine-3-sulfonamide, has been explored, demonstrating the compound's versatility in generating a range of heterocyclic compounds. These derivatives are obtained through reactions with arene diazonium salts, hydrazines, and urea derivatives, leading to various heterocyclic structures, highlighting the compound's utility in synthetic organic chemistry (Abdelrazek et al., 2010).

Antibacterial Applications

The compound's derivatives have been investigated for their antibacterial properties. Research into novel heterocyclic compounds containing a sulfonamido moiety has shown potential for these structures as antibacterial agents. The synthesis of these compounds involves reactions that produce pyran, pyridine, and pyridazine derivatives, with some displaying significant antibacterial activities (Azab et al., 2013).

Catalytic Applications

In catalysis, the palladium-catalyzed cross-coupling of aryl and alkyl halides with Na2S2O3 has been demonstrated, where derivatives of the compound can participate. This method utilizes Na2S2O3 as a sulfurating agent to deliver aromatic thioethers, showcasing the compound's potential in facilitating novel catalytic reactions for the formation of C-S bonds without the need for thiols or thiophenols (Qiao et al., 2014).

Material Science Applications

The compound and its derivatives have applications in material science, particularly in the development of organic light-emitting diodes (OLEDs). A novel furo[3,2-c]pyridine-based iridium complex, developed by modifying the compound's structure, has demonstrated over 30% external quantum efficiency in OLEDs. This highlights its potential for enhancing the performance of optoelectronic devices (Yan et al., 2017).